Cas no 110124-13-5 (3-Methoxy-2-(2-methyl-2-propen-1-yl)oxybenzaldehyde)

• Product Name: 3-Methoxy-2-(2-methyl-2-propen-1-yl)oxybenzaldehyde
• CAS No: 110124-13-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD08691807
• CID: 1086605
• PubChem ID: 14593751
• Update Time: 2025-04-20

3-Methoxy-2-(2-methyl-2-propen-1-yl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-((2-methylallyl)oxy)benzaldehyde
• 3-methoxy-2-(2-methylprop-2-enoxy)benzaldehyde
• 3-methoxy-2-[(2-methyl-2-propen-1-yl)oxy]benzaldehyde(SALTDATA: FREE)
• 3-METHOXY-2-[(2-METHYL-2-PROPEN-1-YL)OXY]BENZALDEHYDE
• AG-D-27359
• AGN-PC-001X1E
• Ambcb7965191
• Benzaldehyde, 3-methoxy-2-[(2-methyl-2-propenyl)oxy]-
• CTK4A6786
• MolPort-011-019-135
• AS-30981
• AKOS005291352
• 3-Methoxy-2-[(2-methylprop-2-en-1-yl)oxy]benzaldehyde
• DB-183554
• CHEMBRDG-BB 7965191
• 110124-13-5
• DTXSID20561981
• MFCD08691807
• 3-METHOXY-2-(2-METHYLALLYLOXY)BENZALDEHYDE
• 3-Methoxy-2-(2-methyl-2-propen-1-yl)oxybenzaldehyde

• MDL： MFCD08691807
• Inchi： 1S/C12H14O3/c1-9(2)8-15-12-10(7-13)5-4-6-11(12)14-3/h4-7H,1,8H2,2-3H3
• InChI Key： AVRUZEFBLUNACM-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C1C(=CC=CC=1C=O)OC

Computed Properties

• Exact Mass: 206.09400
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.46260